Cas no 2229382-51-6 (2-(aminomethyl)-3-(4-fluorophenyl)butan-1-ol)

• Product Name: 2-(aminomethyl)-3-(4-fluorophenyl)butan-1-ol
• CAS No: 2229382-51-6
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 6259013
• PubChem ID: 165652498
• Update Time: 2025-05-22

2-(aminomethyl)-3-(4-fluorophenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-3-(4-fluorophenyl)butan-1-ol
• 2229382-51-6
• EN300-1770322

• Inchi： 1S/C11H16FNO/c1-8(10(6-13)7-14)9-2-4-11(12)5-3-9/h2-5,8,10,14H,6-7,13H2,1H3
• InChI Key： FZLWTUTUPUORNL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C(CO)CN

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(aminomethyl)-3-(4-fluorophenyl)butan-1-ol

Chemical Profile of 2-(Aminomethyl)-3-(4-Fluorophenyl)Butan-1-Ol (CAS No. 2229382-51-6)

The compound 2-(aminomethyl)-3-(4-fluorophenyl)butan-1-ol (CAS No. 2229382-51-6) is an organic chemical compound with a complex structure that combines both hydroxyl and amino functionalities. This compound has gained attention in recent years due to its potential applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. Its unique structure, featuring a fluorophenyl group and a hydroxylamine moiety, makes it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, and 4-fluorophenyl derivatives are no exception. The presence of the fluorine atom in the aromatic ring introduces electronic effects that can enhance the compound's bioavailability and stability. This is particularly relevant in the development of new drug candidates where fluorination is often used to optimize pharmacokinetic properties.

The synthesis of butan-1-ol derivatives has been extensively explored, with researchers focusing on improving reaction yields and reducing production costs. The introduction of an amino group in this compound adds another layer of functionality, enabling it to participate in a wide range of reactions such as nucleophilic substitutions, condensations, and oxidations. These properties make it a valuable intermediate in organic synthesis.

In terms of biological activity, aminomethyl groups are known to play a significant role in enzyme inhibition and receptor binding. Recent research has demonstrated that compounds with similar structures exhibit promising anti-inflammatory and antioxidant properties. These findings suggest that 2-(aminomethyl)-3-(4-fluorophenyl)butan-1-ol could be a lead compound for developing new therapeutic agents.

The integration of fluorinated aromatic rings into organic molecules has also been explored in the context of materials science. For instance, fluorinated phenolic compounds are being investigated for their potential use in high-performance polymers and coatings due to their enhanced thermal stability and chemical resistance. The combination of these properties with the hydroxylamine functionality opens up new possibilities for material innovation.

In conclusion, CAS No. 2229382-51-6, or 2-(aminomethyl)-3-(4-fluorophenyl)butan-1-ol, represents a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in future research and development efforts.